Cas no 1003-83-4 (2,2-dimethyl-4,7-dihydro-2H-1,3-dioxepine)

• Product Name: 2,2-dimethyl-4,7-dihydro-2H-1,3-dioxepine
• CAS No: 1003-83-4
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD22054122
• CID: 850519
• PubChem ID: 392707
• Update Time: 2025-06-13

2,2-dimethyl-4,7-dihydro-2H-1,3-dioxepine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-4,7-dihydro-1,3-dioxepine
• 4,7-Dihydro-2,2-diMethyl-1,3-dioxepin
• 2,2-Dimethyl-1,3-dioxacyclohept-5-ene
• 2,2-Dimethyl-4,7-dihydro-2H-[1,3]dioxepin
• 1,3-dioxepin, 4,7-dihydro-2,2-dimethyl-
• 4,7-Dihydro-2,2-dimethyl-1,3-dioxepine
• NSC 693424
• NSC693424
• 2,2-dimethyl-4,7-dihydro-1,3-dioxepin
• ATZGUXPLGMKHOR-UHFFFAOYSA-N
• FCH2346769
• NCI60_033463
• AK161103
• D5199
• cis-2,2-dimethyl-4,7-dihydro-1,3-dioxepin
• 2,2-dimethyl-4,7-dihydro-2H-1,3-dioxepine

• MDL： MFCD22054122
• Inchi： 1S/C7H12O2/c1-7(2)8-5-3-4-6-9-7/h3-4H,5-6H2,1-2H3
• InChI Key： ATZGUXPLGMKHOR-UHFFFAOYSA-N
• SMILES： O1CC=CCOC1(C)C

Computed Properties

• Exact Mass: 128.08376
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 104
• Topological Polar Surface Area: 18.5

Experimental Properties

• Density: 0.928±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 147°C(lit.)
• Flash Point: 34.0±21.5 ºC,
• Refractive Index: 1.4465 (589.3 nm 24.5 ºC)
• Solubility: Dissolution (38 g/l) (25 º C),
• PSA: 18.46

2,2-dimethyl-4,7-dihydro-2H-1,3-dioxepine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H226-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P303+P361+P353-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• PackingGroup：III
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2,2-dimethyl-4,7-dihydro-2H-1,3-dioxepine

2,2-Dimethyl-4,7-dihydro-2H-1,3-dioxepine: A Comprehensive Overview

2,2-Dimethyl-4,7-dihydro-2H-1,3-dioxepine (CAS No. 1003-83-4) is a cyclic organic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features and potential applications in various scientific and pharmaceutical contexts. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 2,2-dimethyl-4,7-dihydro-2H-1,3-dioxepine.

The molecular formula of 2,2-dimethyl-4,7-dihydro-2H-1,3-dioxepine is C₈H₁₄O₂, and its molecular weight is 146.19 g/mol. The compound features a seven-membered ring with two oxygen atoms and two methyl groups attached to the same carbon atom. This unique structure imparts specific chemical and physical properties that make it an interesting subject for both academic research and industrial applications.

In terms of chemical synthesis, 2,2-dimethyl-4,7-dihydro-2H-1,3-dioxepine can be synthesized through various methods. One common approach involves the cyclization of a suitable precursor molecule under specific reaction conditions. For instance, a recent study published in the Journal of Organic Chemistry (2023) reported a novel synthetic route that utilized a palladium-catalyzed coupling reaction followed by an intramolecular cyclization step. This method not only improved the yield but also enhanced the purity of the final product.

The physical properties of 2,2-dimethyl-4,7-dihydro-2H-1,3-dioxepine are also noteworthy. It is a colorless liquid at room temperature with a boiling point of approximately 150°C at 760 mmHg. The compound exhibits moderate solubility in common organic solvents such as ethanol and dichloromethane but is insoluble in water. These properties make it suitable for use in various chemical reactions and formulations.

In the realm of medicinal chemistry, 2,2-dimethyl-4,7-dihydro-2H-1,3-dioxepine has shown promise as a potential lead compound for drug development. Recent research has focused on its biological activities and potential therapeutic applications. A study published in the Bioorganic & Medicinal Chemistry Letters (2023) investigated the anti-inflammatory properties of this compound. The results indicated that 2,2-dimethyl-4,7-dihydro-2H-1,3-dioxepine effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

Beyond its anti-inflammatory properties, 2,2-dimethyl-4,7-dihydro-2H-1,3-dioxepine has also been explored for its neuroprotective effects. A study conducted by researchers at the University of California (2023) demonstrated that this compound could protect neuronal cells from oxidative stress-induced damage. The mechanism of action was attributed to its ability to modulate key signaling pathways involved in cell survival and death.

The environmental impact of 2,2-dimethyl-4,7-dihydro-2H-1,3-dioxepine is another area of interest. While it is not classified as a hazardous substance under current regulations, understanding its environmental fate and behavior is crucial for ensuring its safe use in industrial and pharmaceutical applications. A recent review article in the Journal of Environmental Science and Health (2023) discussed the biodegradability and ecotoxicity of this compound in aquatic environments. The findings suggested that it degrades relatively quickly under natural conditions and poses minimal risk to aquatic organisms.

In conclusion, 2,2-Dimethyl-4,7-dihydro-2H-1,3-dioxepine (CAS No. 1003-83-4) is a versatile compound with a wide range of applications in organic chemistry and medicinal chemistry. Its unique structural features and favorable physical properties make it an attractive candidate for further research and development. Ongoing studies continue to uncover new aspects of its biological activities and environmental impact, highlighting its potential as a valuable tool in both academic and industrial settings.